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Compound of Interest

Compound Name: CGP71683 hydrochloride

Cat. No.: B606631 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CGP71683 hydrochloride is a potent and highly selective non-peptide antagonist of the

Neuropeptide Y (NPY) Y5 receptor.[1][2][3] This selectivity makes it an invaluable tool for

investigating the physiological and pathological roles of the NPY Y5 receptor, which is

implicated in a variety of processes including appetite regulation, anxiety, and cell growth.[1][4]

[5] This technical guide provides a comprehensive overview of CGP71683 hydrochloride,

including its mechanism of action, key experimental data, detailed protocols for its use in

research, and visualizations of relevant biological pathways and experimental workflows.

Chemical and Physical Properties
A summary of the key chemical and physical properties of CGP71683 hydrochloride is

presented in Table 1.
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Property Value Reference

Molecular Weight 512.07 g/mol [1][3]

Molecular Formula C₂₆H₂₉N₅O₂S·HCl [1][3]

CAS Number 192322-50-2 [1][3]

Purity ≥98% (HPLC) [1][3]

Solubility Soluble to 100 mM in DMSO [1][2]

Storage Store at +4°C [1][2][3]

Physical Appearance Off-white solid

Mechanism of Action and Signaling Pathway
CGP71683 hydrochloride exerts its effects by competitively antagonizing the NPY Y5

receptor, a G-protein coupled receptor (GPCR). The NPY Y5 receptor primarily couples to Gi/o

proteins. Upon activation by its endogenous ligand, NPY, the Y5 receptor initiates a signaling

cascade that typically leads to the inhibition of adenylyl cyclase, resulting in decreased

intracellular cyclic AMP (cAMP) levels.[2][5]

Furthermore, Y5 receptor activation can trigger other signaling pathways, including the

activation of phospholipase C (PLC), which in turn leads to the activation of protein kinase C

(PKC) and calcium/calmodulin-dependent protein kinase II (CaMKII). These pathways can

converge on the extracellular signal-regulated kinase (ERK1/2) signaling cascade, which is

involved in cell growth and proliferation.[2][3][6] Additionally, the NPY/Y5R axis has been

shown to activate the RhoA pathway, which is crucial for cytoskeleton remodeling and cell

migration.[1][7][8]

CGP71683 hydrochloride, by blocking the binding of NPY to the Y5 receptor, prevents the

initiation of these downstream signaling events.
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Preparation

Incubation

Separation & Counting

Data Analysis

1. Prepare cell membranes
expressing NPY Y5 receptor

4. Incubate membranes, radioligand,
and CGP71683 HCl

2. Prepare radioligand solution
(e.g., ¹²⁵I-PYY)

3. Prepare serial dilutions of
CGP71683 HCl

5. Separate bound and free radioligand
via vacuum filtration

6. Quantify radioactivity
on filters

7. Calculate IC₅₀ and Kᵢ values
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Pre-Treatment

Treatment

Measurement

Data Analysis

1. Acclimatize animals to
individual housing

2. Fast animals overnight
(with access to water)

3. Administer CGP71683 HCl or vehicle
(i.p. injection)

4. Present a pre-weighed amount of food

5. Measure food consumed at
specific time points

6. Compare food intake between
treatment groups

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606631#cgp71683-hydrochloride-as-a-research-tool]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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